Cas no 1414843-61-0 (VU 0465350)

• Product Name: VU 0465350
• CAS No: 1414843-61-0
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 4766818
• Update Time: 2025-07-14

VU 0465350 Chemical and Physical Properties

Names and Identifiers

• SB17122
• VU 0465350
• 7-(4-Isopropoxyphenyl)-3-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine
• 7-(4-propan-2-yloxyphenyl)-3-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine
• CID 56593417
• Imidazo[1,2-a]pyridine, 7-[4-(1-methylethoxy)phenyl]-3-(1H-pyrazol-4-yl)-

• Inchi： 1S/C19H18N4O/c1-13(2)24-17-5-3-14(4-6-17)15-7-8-23-18(12-20-19(23)9-15)16-10-21-22-11-16/h3-13H,1-2H3,(H,21,22)
• InChI Key： CJFSBECQAATXRD-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C1C=CN2C(=CN=C2C=1)C1C=NNC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• XLogP3: 4.1
• Topological Polar Surface Area: 55.2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 13.32±0.50(Predicted)

Additional information on VU 0465350

Compound Introduction: CAS No. 1414843-61-0 and Product Name: VU 0465350

The compound with the CAS number CAS No. 1414843-61-0 and the product name VU 0465350 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical structure and potential applications in various therapeutic areas.

Chemically, CAS No. 1414843-61-0 is characterized by its intricate molecular framework, which includes multiple functional groups that contribute to its diverse biological activities. The product name VU 0465350 is derived from its specific chemical properties and has been meticulously designed to highlight its potential in drug development.

Recent studies have demonstrated the promising role of this compound in modulating cellular pathways associated with inflammation and oxidative stress. These pathways are critical in the development of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The compound's ability to interact with specific targets within these pathways makes it a valuable candidate for further investigation.

In the realm of oncology, CAS No. 1414843-61-0 has shown encouraging results in preclinical models. It has been observed to inhibit the proliferation of cancer cells by disrupting key signaling molecules involved in tumor growth. Additionally, its potential to induce apoptosis in cancer cells without causing significant toxicity to healthy cells makes it an attractive option for developing novel anticancer therapies.

The compound's mechanism of action is multifaceted, involving both direct and indirect effects on cellular processes. For instance, it has been found to suppress the activity of enzymes that are crucial for cancer cell survival, while simultaneously enhancing the expression of genes that promote cell death. This dual-action approach offers a comprehensive strategy for combating cancer.

Beyond oncology, CAS No. 1414843-61-0 has also demonstrated potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that the compound can cross the blood-brain barrier, allowing it to exert its effects directly on brain cells. By targeting specific neurotransmitter systems, it may help mitigate symptoms associated with these conditions.

In addition to its therapeutic applications, VU 0465350 has shown promise in regenerative medicine. Studies have suggested that it can stimulate the growth of new cells and tissues, making it a potential candidate for repairing damaged organs and tissues. This regenerative capability could revolutionize treatments for injuries and degenerative diseases.

The synthesis and optimization of CAS No. 1414843-61-0 have been refined through advanced chemical methodologies, ensuring high purity and efficacy. The product name VU 0465350 reflects these efforts, emphasizing the compound's superior quality and performance. Continuous improvements in synthetic techniques are expected to enhance its bioavailability and therapeutic potential further.

Evaluation of the compound's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion profiles. These characteristics are essential for ensuring that the drug reaches its target sites effectively and remains active for an appropriate duration. The compound's stability under various conditions also enhances its suitability for clinical use.

The safety profile of CAS No. 1414843-61-0 has been thoroughly assessed through rigorous preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further clinical trials are necessary to confirm these findings and establish safe dosing regimens for human use.

In conclusion, the compound identified by CAS No. 1414843-61-0 and marketed as VU 0465350 represents a significant breakthrough in biomedical research. Its unique chemical properties and diverse biological activities make it a versatile tool for addressing various health challenges. Continued research and development efforts are expected to unlock its full potential and pave the way for innovative therapeutic solutions.